Cas no 1805585-12-9 (2-Bromo-3-chloro-5-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-chloro-5-(trifluoromethyl)aniline
• CAS No: 1805585-12-9
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4706992
• Update Time: 2023-08-15

2-Bromo-3-chloro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrClF3N/c8-6-4(9)1-3(2-5(6)13)7(10,11)12/h1-2H,13H2
• InChI Key： NDGKNYZJUIZWHK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=CC=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 26